Cas no 2172115-57-8 (2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yl)acetic acid)

• Product Name: 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yl)acetic acid
• CAS No: 2172115-57-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5891281
• PubChem ID: 165526345
• Update Time: 2025-11-01

2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yl)acetic acid
• EN300-1495338
• 2-(1-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanoyl}azetidin-3-yl)acetic acid
• 2172115-57-8

• Inchi： 1S/C27H32N2O5/c1-3-27(4-2,25(32)29-14-18(15-29)13-24(30)31)17-28-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,3-4,13-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： NUJOOLFYEFPLPV-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(CC)CC)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yl)acetic acid

Introduction to 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yl)acetic acid (CAS No. 2172115-57-8)

2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yl)acetic acid, identified by its CAS number 2172115-57-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the design of novel bioactive agents. The intricate structure of this molecule, featuring a combination of azetidine, fluorenyl, and acetic acid moieties, makes it a subject of considerable interest for researchers exploring novel therapeutic avenues.

The molecular framework of 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yl)acetic acid is characterized by its complex connectivity and functional groups. The presence of a fluorenylmethoxycarbonyl (Fmoc) group suggests potential utility in peptide synthesis or as a protecting group in organic synthesis. Additionally, the azetidine ring introduces a cyclic structure that can influence the compound's solubility, bioavailability, and interactions with biological targets. These features make it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The unique structural motifs present in 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yl)acetic acid align well with these therapeutic areas. For instance, the azetidine ring has been shown to enhance binding affinity to certain protein targets, while the Fmoc group can be utilized in peptidomimetic strategies. These properties make it an attractive scaffold for designing small-molecule inhibitors or activators.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorenyl moiety in 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yl)acetic acid contributes to these advantages, potentially improving the compound's half-life and bioavailability upon administration. Furthermore, the ethyl and acetic acid side chains provide additional sites for chemical modification, allowing researchers to fine-tune the properties of the molecule for specific applications.

The synthesis of 2-(1-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}azetidin-3-yiacetic acid involves multiple steps, including peptide coupling reactions, cyclization of azetidine derivatives, and functional group transformations. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has facilitated the efficient preparation of this compound. These methodologies are crucial for producing complex molecules with high purity and yield, which are essential for preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(1-{2-electr}-{(9H-fluorenylmethoxycarbonyl}amino)methylbutanoylacetic acid and its potential biological targets. These studies have revealed that the compound can bind to specific protein pockets with high affinity, suggesting its potential as an enzyme inhibitor or receptor modulator. Additionally, virtual screening techniques have been employed to identify analogs with improved binding properties, further enhancing its therapeutic potential.

The pharmacological evaluation of 2172115_57_8 has shown promising results in initial preclinical studies. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and cancer progression. For example, it has been observed to inhibit the activity of certain kinases that play a role in tumor growth and metastasis. These findings warrant further investigation into its potential as an anticancer agent or as a component of combination therapies.

Moreover, the compound's interaction with cellular components has been explored using advanced imaging techniques such as fluorescence microscopy and cryo-electron microscopy (CryoEM). These studies have provided insights into how 2172115_57_8 affects cellular processes at the molecular level. Such mechanistic understanding is crucial for optimizing its therapeutic use and minimizing potential side effects.

The regulatory landscape for novel pharmaceutical compounds like 2172115_57_8 is stringent but well-defined. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data on safety, efficacy, and quality before approving new drugs. Researchers must navigate these requirements carefully to ensure that their compounds can progress through clinical trials and eventually reach patients in need.

In conclusion,2172115_57_8 represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Its development underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, pharmacologists, and computational scientists in bringing new therapeutics to market. As research continues to uncover new applications for this compound,2172115_57_8 is poised to play a crucial role in addressing some of today's most pressing medical challenges.